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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413

An In-depth Technical Resource for Scientists and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 15-
hydroxypentadecanoic acid (15-HPD), a crucial w-hydroxy fatty acid with significant
applications in pharmaceutical research and as a synthetic precursor. This document details
commercial supplier specifications, in-depth experimental protocols, and potential biological
signaling pathways, offering a valuable resource for researchers, scientists, and professionals
in drug development.

Commercial Availability and Specifications

High-purity 15-hydroxypentadecanoic acid is available from a range of commercial suppliers,
catering to the needs of the research and pharmaceutical industries. The quality and
specifications of the compound can vary between suppliers, making careful selection critical for
experimental success. Key quality parameters include purity, physical form, and analytical
methods used for certification. The following tables summarize the specifications of 15-HPD
from prominent commercial suppliers to facilitate a comparative assessment.

Table 1: Commercial Supplier Specifications for High-Purity 15-Hydroxypentadecanoic Acid
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Table 2: Physicochemical Properties of 15-Hydroxypentadecanoic Acid
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Property Value Reference
CAS Number 4617-33-8 (112118191
Molecular Formula C15H3003 [1121[7119]
Molecular Weight 258.40 g/mol [71[9][10]
Appearance White [1]

Form Powder or fused solid [1]

Melting Point 85-89 °C [6]

Boiling Point 400.9 °C [7]

. Soluble in Chloroform,
Solubility [2]
Ethanol, and Methanol

Key Experimental Protocols

This section provides detailed methodologies for key experiments involving 15-
hydroxypentadecanoic acid, including its synthesis, analysis, and application as a synthetic
precursor.

Synthesis of 15-Hydroxypentadecanoic Acid via
Condensation Reaction

A common method for the synthesis of 15-hydroxypentadecanoic acid involves the
condensation of 1,12-dodecanolide with methylsulfinylcarbanion (DMSO~) to form a 3-
ketosulfoxide intermediate.[11][12] This intermediate is then ethoxycarbonylmethylated and
subsequently converted to 15-hydroxypentadecanoic acid.

Materials:
e 1,12-dodecanolide
e Sodium hydride (NaH)

e Dimethyl sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.caymanchem.com/product/24648/15-hydroxy-pentadecanoic-acid
https://webbook.nist.gov/cgi/inchi?ID=C4617338&Units=SI&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4617338&Units=SI
https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.caymanchem.com/product/24648/15-hydroxy-pentadecanoic-acid
https://www.nacchemical.com/15-hydroxypentadecanoic-acid-3397752.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4617338&Units=SI
https://www.nacchemical.com/15-hydroxypentadecanoic-acid-3397752.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4617338&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/15-Hydroxypentadecanoic-acid
https://www.thermofisher.com/order/catalog/product/B21670.06
https://www.thermofisher.com/order/catalog/product/B21670.06
https://m.chemsrc.com/en/Product/4316924.html
https://www.nacchemical.com/15-hydroxypentadecanoic-acid-3397752.html
https://www.caymanchem.com/product/24648/15-hydroxy-pentadecanoic-acid
https://www.benchchem.com/product/b164413?utm_src=pdf-body
https://www.benchchem.com/product/b164413?utm_src=pdf-body
https://www.benchchem.com/product/b164413?utm_src=pdf-body
https://www.benchchem.com/product/b164413?utm_src=pdf-body
https://cdnsciencepub.com/doi/pdf/10.1139/v68-625
https://www.researchgate.net/publication/237852005_Preparation_of_15-hydroxypentadecanoic_acid_by_means_of_condensation_reaction_via_b-ketosulfoxide
https://www.benchchem.com/product/b164413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Tetrahydrofuran (THF)

Reagents for ethoxycarbonylation and subsequent conversion (specifics vary by protocol)
Potassium hydroxide (KOH)

Hydrochloric acid (HCI)

Chloroform

Benzene

Procedure:

Preparation of DMSO~ solution: Prepare a solution of methylsulfinylcarbanion (DMSO~) from
sodium hydride and DMSO in THF under a nitrogen atmosphere.[11]

Condensation: Add 1,12-dodecanolide to the DMSO~ solution at 0°C with stirring.[11] Allow
the reaction to proceed at room temperature.[11]

Work-up: Pour the reaction mixture into ice-water and extract the product.

Ethoxycarbonylation and Conversion: The resulting B-ketosulfoxide is then subjected to
ethoxycarbonylation and subsequent chemical transformations to yield the crude 15-
hydroxypentadecanoic acid.

Purification: The crude product is dissolved in an aqueous solution of potassium hydroxide
and heated.[11] After cooling and acidification with hydrochloric acid, the mixture is extracted
with chloroform.[11] The final product is purified by recrystallization from benzene to yield 15-
hydroxypentadecanoic acid.[11]

Quantification of Fatty Acids using Gas
Chromatography (GC) with 15-Hydroxypentadecanoic
Acid as an Internal Standard

15-Hydroxypentadecanoic acid is a suitable internal standard for the quantification of other

fatty acids by gas chromatography due to its structural similarity and distinct retention time.
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Materials:

Fatty acid sample

15-Hydroxypentadecanoic acid (internal standard)

6% H2S50a4 in methanol

Petroleum ether

Helium (carrier gas)
Procedure:
o Sample Preparation and Derivatization:

o To a known amount of the sample, add a precise amount of 15-hydroxypentadecanoic
acid as the internal standard.

o Add 2 mL of 6% H2SOa4 in methanol to the sample in a screw-cap glass centrifuge tube.
[13]

o Heat the mixture in a 100°C water bath for 2 hours to convert the fatty acids to their fatty
acid methyl esters (FAMES).[13]

o Cool the sample to room temperature.[13]

o Extraction of FAMESs:

[¢]

Add 1 mL of petroleum ether and water to the tube and vortex for 30 seconds.[13]

[¢]

Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[13]

[e]

Carefully transfer the upper organic layer containing the FAMEs to a clean sample vial.[13]

(¢]

Repeat the extraction twice to ensure complete recovery of the FAMES.[13]

e GC Analysis:
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o Inject 1 pL of the extracted sample into the gas chromatograph equipped with a flame
ionization detector (FID).[13]

o Use helium as the carrier gas with a column flow rate of 1 mL/min.[13]

o Employ a suitable temperature program for the GC oven to achieve optimal separation of
the FAMEs. An example program starts at 90°C, ramps to 210°C, and then to 230°C.[13]

e Quantification:

o lIdentify the peaks corresponding to the FAMEs and the internal standard based on their
retention times.

o Calculate the concentration of each fatty acid by comparing its peak area to the peak area
of the known amount of the 15-hydroxypentadecanoic acid internal standard.

Synthesis of Exaltolide (Cyclopentadecanolide) from 15-
Hydroxypentadecanoic Acid

15-Hydroxypentadecanoic acid is a key precursor in the synthesis of the macrocyclic musk
compound, Exaltolide.[2][14][15]

Materials:

e 15-Hydroxypentadecanoic acid

o Depolymerization catalyst (e.g., magnesium chloride)
Procedure:

o Polymerization: Heat 15-hydroxypentadecanoic acid to form a linear polyester.[16] This is
typically done by heating at elevated temperatures (e.g., 160°C) under vacuum to remove
water.[16]

e Depolymerization and Cyclization:

o Add a depolymerization catalyst, such as magnesium chloride, to the polyester.[16]
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o Heat the mixture to a high temperature (e.g., 280°C) under high vacuum.[16]

o The macrocyclic lactone, cyclopentadecanolide (Exaltolide), is formed through
intramolecular cyclization and distills over.[16]

 Purification: The collected distillate can be further purified if necessary, although the direct
distillation often yields a high-purity product.[16]

Potential Signaling Pathways and Biological Activity

While direct studies on the signaling pathways of 15-hydroxypentadecanoic acid are limited,
the biological activities of its parent compound, pentadecanoic acid (C15:0), are well-
documented and provide a strong basis for inferring its potential mechanisms of action.
Pentadecanoic acid has been shown to be an essential fatty acid with broad health benefits,
including cardiometabolic and liver health.[17]

Pentadecanoic acid is known to interact with several key signaling pathways that regulate
metabolism, inflammation, and cellular proliferation.[17][18] It is an activator of AMP-activated
protein kinase (AMPK) and peroxisome proliferator-activated receptor-a/d (PPAR-a/d), and an
inhibitor of mammalian target of rapamycin (mTOR), Janus kinase/signal transducer and
activator of transcription (JAK-STAT) signaling, and histone deacetylase 6 (HDAC-6).[17][18]
These mechanisms are consistent with its observed anti-inflammatory, antifibrotic, and
anticancer activities.[17][18]

The presence of a hydroxyl group on the omega carbon of 15-hydroxypentadecanoic acid
may influence its metabolic fate and biological activity. Omega-hydroxy fatty acids are typically
metabolized via omega-oxidation, a process that can lead to the formation of dicarboxylic
acids. These metabolites can then enter other metabolic pathways. The hydroxyl group may
also alter the molecule's interaction with cellular receptors and enzymes, potentially modulating
the signaling pathways influenced by pentadecanoic acid.

Further research is needed to elucidate the specific signaling pathways directly modulated by
15-hydroxypentadecanoic acid. However, based on the known activities of its parent
compound, it is a promising molecule for investigation in the context of metabolic diseases,
inflammation, and cancer.
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Visualizing Key Processes

To aid in the understanding of the experimental and biological contexts of 15-
hydroxypentadecanoic acid, the following diagrams, generated using the DOT language,
illustrate a key synthetic workflow and a potential signaling pathway.

Synthesis of 15-Hydroxypentadecanoic Acid

G,lZ-Dodecanolida (Methylsulfinylcarbanion (DMSO—))

Condensation

G-Ketosulfoxide Intermediate)

Ethoxycarbonylation & Conversion

Grude 15-Hydroxypentadecanoic Aci(D

Purification (Recrystallization)

High-Purity 15-Hydroxypentadecanoic Acid

Click to download full resolution via product page
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Caption: A simplified workflow for the synthesis of high-purity 15-hydroxypentadecanoic acid.

Potential Signaling Pathways of Pentadecanoic Acid (C15:0)

Pentadecanoic Acid (C15:0)

Activation nhibition
PPAR/S
Antifibrotic Effects < Metabolic Regulation - Anti-inflammatory Effects

Click to download full resolution via product page

Caption: Potential signaling pathways influenced by pentadecanoic acid, the parent of 15-HPD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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